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Compound of Interest

Compound Name: 2-Chloro-3-fluoropyridin-4-amine

Cat. No.: B597810

Technical Guide: 2-Chloro-3-fluoropyridin-4-
amine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, chemical properties, and synthetic applications of 2-Chloro-3-fluoropyridin-4-
amine (CAS No. 1227577-03-8). This versatile heterocyclic aromatic compound is a valuable
building block in medicinal chemistry, particularly in the development of kinase inhibitors.

Commercial Availability and Suppliers

2-Chloro-3-fluoropyridin-4-amine is readily available from a range of commercial chemical
suppliers. Purity levels are typically high, often exceeding 98%. The compound is generally
supplied as a white to brown crystalline powder. For research and development purposes, it is
available in quantities ranging from milligrams to kilograms.

Table 1: Commercial Supplier Information
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) ) Available
Supplier CAS Number Purity .

Quantities
Benchchem 1227577-03-8 >98% Inquire for details
TCI Chemicals 1227577-03-8 >098.0% (GC) Inquire for details
Sigma-Aldrich 1227577-03-8 98% Inquire for details

250mg, 500mg, 19,
AOBChem 1227577-03-8 95%

5g, 10g, 25g, 100g

ChemicalBook

1227577-03-8

99%, 99.92%

Inquire for details

Pharmalego 1227577-03-8 Not specified 1g

JR MediChem LLC 1227577-03-8 98% Inquire for details

Jiangsu Realpharma N N ) ]
Not specified Not specified Inquire for details

Technology Co., Ltd

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Chloro-3-fluoropyridin-4-amine

is provided below. This data is essential for its appropriate handling, storage, and application in

chemical synthesis.

Table 2: Physicochemical Data
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Property Value

CAS Number 1227577-03-8

Molecular Formula CsHaCIFN:2

Molecular Weight 146.55 g/mol

Appearance White to Brown powder to crystal[1]
Melting Point 133.0to 137.0 °C[1]

Boiling Point 271.9 £ 35.0 °C at 760 mmHg[1]
Purity Typically >98%[1][2]

Storage Temperature

4°C, protect from light[1]

IUPAC Name

2-chloro-3-fluoro-4-pyridinamine[1]

InChl Key

VUGYOFOYGPXOFL-UHFFFAOYSA-N[1]

Synthesis and Experimental Protocols

2-Chloro-3-fluoropyridin-4-amine serves as a crucial intermediate in the synthesis of more

complex molecules, including potent kinase inhibitors. A common laboratory-scale synthesis

involves the deprotection of a carbamate-protected precursor.

Protocol: Synthesis of 2-Chloro-3-fluoropyridin-4-amine

This protocol describes the synthesis of 2-chloro-3-fluoropyridin-4-amine from (2-Chloro-3-

fluoro-pyridin-4-yl)-carbamic acid tert-butyl ester.[3][4]

Materials:

Trifluoroacetic acid (TFA) (5 mL)

Dichloromethane (DCM) (10 mL)

Methanol (for chromatography)

(2-Chloro-3-fluoro-pyridin-4-yl)-carbamic acid tert-butyl ester (1.9 g, 7.7 mmol)
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NH: silica gel cartridge for column chromatography

Procedure:

To a solution of (2-chloro-3-fluoropyridin-4-yl)carbamic acid tert-butyl ester (1.9 g, 7.7 mmol)
in dichloromethane (10 mL), add trifluoroacetic acid (5 mL).

Stir the resulting solution at ambient temperature for 5 hours.
Monitor the reaction progress using an appropriate technique (e.g., TLC).

Upon completion, concentrate the reaction mixture under reduced pressure to remove the
solvent and excess TFA.

Dissolve the resulting residue in a minimal amount of dichloromethane.

Purify the crude product by column chromatography on an NH: silica gel cartridge, eluting
with a gradient of 0-10% methanol in dichloromethane.

Combine the fractions containing the desired product and concentrate under reduced
pressure to yield 2-chloro-3-fluoropyridin-4-amine as a beige solid (0.96 g, 94% vyield).[3]

[4]

Characterization:

1H NMR (400 MHz, CDCls): & 7.82 (d, J = 5.4 Hz, 1H), 6.60 (t, J = 5.8 Hz, 1H), 4.38 (br s,
2H).[3][4]

Applications in Drug Discovery

2-Chloro-3-fluoropyridin-4-amine is a key building block in the synthesis of kinase inhibitors,

which are a major class of targeted cancer therapeutics. The presence of reactive sites—the

amine group and the chloro and fluoro substituents—allows for diverse chemical modifications

to generate libraries of compounds for screening against various kinases.

Role in Kinase Inhibitor Synthesis
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This compound is particularly useful as an intermediate for synthesizing inhibitors of signaling
pathways such as the Transforming Growth Factor-beta (TGF-3) pathway. The TGF-[3 signaling
pathway plays a dual role in cancer, acting as a tumor suppressor in the early stages and
promoting metastasis in later stages.[5] Therefore, inhibitors of this pathway are of significant
interest in oncology research.

The following diagram illustrates the logical workflow of utilizing 2-Chloro-3-fluoropyridin-4-
amine in the synthesis of a generic kinase inhibitor.
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Workflow for Kinase Inhibitor Synthesis

Chemical Synthesis

2-Chloro-3-fluoropyridin-4-amine Core Scaffold
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Synthetic workflow and biological application of derived kinase inhibitors.
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Safety and Handling

2-Chloro-3-fluoropyridin-4-amine is classified as harmful if swallowed, in contact with skin, or
if inhaled.[2] It also causes skin and serious eye irritation and may cause respiratory irritation.

[2]
Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.

¢ Ventilation: Use only outdoors or in a well-ventilated area.

o Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after
handling. Do not eat, drink, or smoke when using this product.[2]

First Aid:

If Swallowed: Get medical help. Rinse mouth.[2]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off
contaminated clothing and wash it before reuse.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help
if you feel unwell.[2]

Storage:
o Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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